Proapoptotic Potency vs. Non-Hydroxy Ceramide
N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine exhibits a significantly greater potency in inducing apoptosis compared to its non-hydroxylated ceramide counterparts. This is a class-level property of 2'-hydroxy ceramides, which function as distinct signaling entities rather than simple structural variants [1].
| Evidence Dimension | Effective concentration for apoptosis induction and death kinetics |
|---|---|
| Target Compound Data | Significantly lower effective concentration for apoptosis induction; cells die much more rapidly |
| Comparator Or Baseline | Non-hydroxy ceramide |
| Quantified Difference | Effective concentration for apoptosis is 'significantly lower' (exact fold-change not numerically specified in review), with 'much more rapid' cell death kinetics |
| Conditions | Exogenously administered ceramide in various cell types (reviewed literature) |
Why This Matters
This differential proapoptotic signaling demonstrates that 2'-hydroxy ceramides are not functionally redundant with non-hydroxy ceramides, making the procurement of this specific compound critical for studies focused on ceramide-induced cell death pathways.
- [1] Kota, V., & Hama, H. (2014). 2′-Hydroxy ceramide in membrane homeostasis and cell signaling. Advances in Biological Regulation, 54, 223-230. View Source
